oleic acid, propoxylated, phosphated

• CAS No.: 104666-18-4
• Molecular Formula: C6H9N3O2
• Synonyms: oleic acid, propoxylated, phosphated

Description

Oleic acid, propoxylated, phosphated is a chemically modified derivative of oleic acid (C18H34O2), a monounsaturated omega-9 fatty acid abundant in natural oils like olive oil and animal fats . The compound undergoes two key modifications:

• Propoxylation: Addition of propylene oxide (PO) to introduce polypropylene oxide (PPO) chains, enhancing hydrophobicity and surfactant properties.
• Phosphation: Incorporation of phosphate groups (PO₄³⁻) to improve water solubility, thermal stability, and ionic functionality .

This dual modification creates a versatile surfactant with applications in agrochemicals, lubricants, and emulsifiers. Its biodegradability and compatibility with industrial formulations make it preferable to synthetic surfactants .

Comparison with Similar Compounds

Structural and Functional Differences

Base Fatty Acid Backbone :

• Oleic Acid (C18:1): Monounsaturated (one double bond at C9) .
• Linoleic Acid (C18:2): Di-unsaturated (double bonds at C9 and C12) .
• Linolenic Acid (C18:3): Tri-unsaturated (double bonds at C9, C12, and C15) .

Modifications :

Compound	Propoxylation	Phosphation	Key Functional Groups
Oleic acid, propoxylated, phosphated	Yes	Yes	-OH, -PO4, PPO chains
Linoleic acid, propoxylated, phosphate	Yes	Yes	-OH, -PO4, PPO chains
Linolenic acid propoxylated monoester phosphate	Yes	Yes	-OH, -PO4, PPO chains

Impact of Unsaturation :

• Higher unsaturation (e.g., linoleic and linolenic acids) increases oxidative instability but improves fluidity at low temperatures .
• Oleic acid’s single double bond offers better oxidative stability, making it suitable for high-temperature applications like lubricants .

Physicochemical Properties

Property	This compound	Linoleic Acid, Propoxylated, Phosphate	Linolenic Acid Propoxylated Monoester Phosphate
Molecular Weight (g/mol)	~600–800*	~600–800*	~600–800*
Solubility	Water-dispersible	Water-dispersible	Water-dispersible
Critical Micelle Concentration (CMC)	Lower than unmodified oleic acid	Similar to oleic acid derivatives	Higher due to increased hydrophilicity
Thermal Stability (°C)	Up to 200	Up to 180	Up to 160
Iodine Value (g I2/100g)	90–98 (base oleic acid)	120–140 (base linoleic acid)	150–170 (base linolenic acid)

*Estimated based on typical propoxylation (3–5 PO units) and phosphation.

Key Findings :

• Phosphation enhances water solubility, enabling use in aqueous formulations (e.g., agrochemical capsule suspensions) .
• Propoxylation increases molecular weight, reducing foam formation in industrial cleaners compared to ethoxylated analogs .